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Physical Properties Affecting Flowability

The flowability of granular fertilizers like KCl is determined by several interconnected physical properties.

The table below summarizes these key characteristics and how KCl compares to other fertilizers.

Property Description Impact on Flowability & Comparison

Particle Size &
Distribution [1]

Average granule size

(d50/SGN) and variability
(GSI/UI).

Narrow particle size distribution improves flowability

and reduces segregation risk. Blends require particle
sizes within 10% for good compatibility [1].

Particle Density
[1]

Mass-to-volume ratio of
individual particles.

Higher density allows for wider, more consistent
spreading. Variation in density within a blend leads to

segregation [1].

Bulk Density [1] Mass-to-volume ratio of a

bulk sample, including air
space.

Directly influences product metering in applicators;

must be calibrated for accurate application rates [1].

Particle Shape
[1] [2]

Classified as round, cubic,
irregular, etc.

Spherical particles flow most easily. Irregular
shapes increase inter-particle friction and reduce flow

[2].
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Property Description Impact on Flowability & Comparison

Crushing
Strength [3]

Resistance to physical
breakdown.

High crushing strength (e.g., 2.0–2.5 kg for 2–3 mm
granules) prevents the creation of fine powders

("fines") that hinder flow [3].

Experimental Data & Protocols

Here are experimental findings and detailed methodologies from relevant studies.

Flow Rate Comparison of Fertilizer Formulations

An study measured the Mass Rate (MT) of two granular fertilizers, FG1 (04-14-08) and FG2 (04-30-10),

through different metering mechanisms at a speed of 7 km/h [4].

Experimental Protocol:

Apparatus: An experimental bench with an electrical drive, reservoirs, and two dosing mechanisms:
a simple helical doser and a double helical doser.

Data Collection: Fertilizer was distributed over a collection system with load cells connected to a
real-time data acquisition system (Arduino platform).

Procedure: Distribution data was collected for 420 seconds for each doser and fertilizer, with 7
repetitions. The initial and final 30 seconds were discarded to ensure flow stabilization, resulting in

360 seconds of effective data collection [4].

Key Results: The simple helical doser provided superior and more accurate distribution at the tested speed.

The double helical doser exhibited worse performance and a tendency to overdose, making it more suitable

for lower operational speeds [4].

Manufacturing & Evaluating Granular KCl

A study on manufacturing granular KCl from fine powder used several binders and evaluated the resulting

granules [3].
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Experimental Protocol:

Granulation: A finely divided KCl powder was granulated in a rotating drum using various binders,
such as urea, lignosulphonate, and ammonium sulphate.

Evaluation: The resulting granules were tested for:
Crushing Strength: Measured for 2–3 mm granules.

Critical Relative Humidity (CRH): The humidity level at which the material begins to absorb
moisture from the atmosphere.

Abrasion Resistance: The percentage of material degradation, indicating how well the
granules withstand handling [3].

Key Results: Several binders produced KCl granules with high crushing strength (2.0–2.5 kg), suitable CRH

(65-70%), and nutrient content, making them comparable to standard chipped KCl. However, the granules

initially had lower abrasion resistance, which improved significantly after removing fine particles (<1.4 mm)

[3].

Factors Influencing Flowability and Handling

The following diagram illustrates how various factors influence the flowability of granular fertilizers like

KCl, based on the properties and experiments discussed.
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Intrinsic Physical Properties External & Handling Factors

Factors Influencing
Fertilizer Flowability

Properties Handling

Size

Particle Size & Distribution

Shape

Particle Shape

Density

Particle & Bulk Density

Strength

Crushing Strength

Moisture

Moisture Absorption

Equipment

Application Equipment

Storage

Storage Conditions

Flow1

Narrow distribution
improves flow

Flow2

Spherical shape
improves flow

Flow3

High, uniform density
improves flow

Flow4

High strength
reduces fines

Overall Flowability
and Application Quality

Clump

Causes caking
and clumping

Segregation

Improper setup
causes segregation

Temperature swings
cause condensation

Click to download full resolution via product page

Practical Application Insights

Equipment Calibration is Critical: The performance of a fertilizer applicator depends one-third on
the operator, one-third on the applicator, and one-third on fertilizer characteristics [1]. Always adjust

equipment settings (like spinner disc speed and flow rate) based on the specific fertilizer's physical
properties.

Moisture is a Key Enemy: Fertilizers absorb moisture from the air, which can lead to caking and
clumping, severely impacting flowability. This is especially problematic in humid conditions and can

clog precision application equipment [5].
Blending Compatibility Matters: When creating fertilizer blends, ensure all components have

similar particle sizes (SGN within 10 points) and densities to prevent segregation during handling and
application, which leads to an uneven spread [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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